3-[(Z)-(3-hexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[4-(2-hydroxyethyl)piperazin-1-yl]-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

Specification

• Molecular Formula: C25H33N5O3S2
• Molecular Weight: 515.7 g/mol
• IUPAC Name: (5Z)-3-hexyl-5-[[2-[4-(2-hydroxyethyl)piperazin-1-yl]-7-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C25H33N5O3S2/c1-3-4-5-6-9-29-24(33)20(35-25(29)34)16-19-22(28-12-10-27(11-13-28)14-15-31)26-21-8-7-18(2)17-30(21)23(19)32/h7-8,16-17,31H,3-6,9-15H2,1-2H3/b20-16-
• Standard InChI Key: BHBUXZYKSIQTGB-SILNSSARSA-N
• Isomeric SMILES: CCCCCCN1C(=O)/C(=C/C2=C(N=C3C=CC(=CN3C2=O)C)N4CCN(CC4)CCO)/SC1=S
• Canonical SMILES: CCCCCCN1C(=O)C(=CC2=C(N=C3C=CC(=CN3C2=O)C)N4CCN(CC4)CCO)SC1=S

Introduction

The compound 3-[(Z)-(3-hexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[4-(2-hydroxyethyl)piperazin-1-yl]-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one is a complex heterocyclic molecule that combines several functional groups, making it a subject of interest in medicinal chemistry. Despite the lack of specific information on this exact compound in the provided search results, similar compounds in the pyrido[1,2-a]pyrimidine class have shown potential in various biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Synthesis

The synthesis of similar compounds typically involves multi-step organic reactions. These processes often begin with the preparation of the thiazolidinone ring, followed by the formation of the pyrido[1,2-a]pyrimidine core, and finally, the introduction of the piperazine moiety. Each step requires specific reaction conditions, such as controlled temperature, pH, and the use of catalysts to ensure high yield and purity.

Biological Activities

While specific data on the biological activities of 3-[(Z)-(3-hexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[4-(2-hydroxyethyl)piperazin-1-yl]-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one is not available, compounds with similar structures have been studied for their potential as:

• Antimicrobial Agents: They may exhibit activity against various pathogens by interacting with bacterial enzymes or membranes.

• Anticancer Agents: These compounds could inhibit cancer cell growth by targeting specific cellular pathways.

• Anti-inflammatory Agents: They may modulate inflammatory responses by interacting with enzymes or receptors involved in inflammation.

Potential Applications

Given its complex structure, this compound could be used in several applications:

• Medicinal Chemistry: As a building block for synthesizing more complex molecules with therapeutic potential.

• Pharmaceutical Development: It could serve as a lead compound for drug development targeting various diseases.

• Material Science: Its unique chemical properties might make it useful in the development of new materials.

Future Directions

Future studies should focus on:

• Synthetic Optimization: Improving the synthesis efficiency and scalability.

• Biological Evaluation: Conducting thorough biological assays to determine its antimicrobial, anticancer, and anti-inflammatory activities.

• Mechanism of Action: Investigating how it interacts with biological targets to exert its effects.

Data Tables

Due to the lack of specific data on this compound, the following table provides a general overview of similar compounds in the pyrido[1,2-a]pyrimidine class:

Compound Feature	Description
Chemical Structure	Pyrido[1,2-a]pyrimidine core with thiazolidinone and piperazine moieties.
Synthesis	Multi-step organic reactions involving specific conditions.
Biological Activities	Potential antimicrobial, anticancer, and anti-inflammatory properties.
Applications	Medicinal chemistry, pharmaceutical development, material science.